6-(4-methoxybenzyl)-3-((pyridin-3-ylmethyl)amino)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-[(4-methoxyphenyl)methyl]-3-(pyridin-3-ylmethylamino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C17H17N5O2/c1-24-14-6-4-12(5-7-14)9-15-16(23)20-17(22-21-15)19-11-13-3-2-8-18-10-13/h2-8,10H,9,11H2,1H3,(H2,19,20,22,23)
• InChI Key: FZCSCFQHZWEBFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(NC2=O)NCC3=CN=CC=C3
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol

Description

6-(4-methoxybenzyl)-3-((pyridin-3-ylmethyl)amino)-1,2,4-triazin-5(4H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a triazine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

• Synthesis Methods and Reagent Development

  • Yamada et al. (2013) developed a new acid-catalyzed p-methoxybenzylating reagent, 2,4,6-tris(p-methoxybenzyloxy)-1,3,5-triazine (TriBOT-PM), highlighting its practical utility due to stable and inexpensive materials used in its preparation (Yamada, Fujita, Kitamura, & Kunishima, 2013).

• New Class of Cyclic Dipeptidyl Ureas

  • Sañudo et al. (2006) synthesized new cyclic dipeptidyl ureas involving 1,2,4-triazine, which are considered a new class of pseudopeptidic triazines. This research expands the understanding of triazine-based compounds in the realm of bioactive materials (Sañudo, Marcaccini, Basurto, & Torroba, 2006).

• Anticancer Research

  • Bekircan et al. (2008) investigated the synthesis and anticancer evaluation of various 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives, which were screened for their efficacy against various cancer types. This research showcases the potential of triazine derivatives in developing new anticancer agents (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

• Synthesis and Molecular Structure Analysis

  • Hwang et al. (2006) explored the synthesis and molecular structure of 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-one, providing valuable insights into the molecular configuration and intermolecular interactions of similar triazine compounds (Hwang, Tu, Wang, & Lee, 2006).

• Antimicrobial Activities of Pyridine Derivatives

  • Patel et al. (2011) synthesized new pyridine derivatives, including 1,2,4-triazine structures, and evaluated their antimicrobial activity. Their findings contribute to the development of new antimicrobial agents based on triazine chemistry (Patel, Agravat, & Shaikh, 2011).

• Inhibitors in Pharmacological Research

  • Raboisson et al. (2003) developed new pyrazolo[1,5-a]-1,3,5-triazines as potent inhibitors for phosphodiesterase type 4, with potential implications in therapeutic applications. This work showcases the application of triazine derivatives in targeting specific enzymes (Raboisson, Schultz, Muller, Reimund, Pinna, Mathieu, Bernard, Do, DesJarlais, Justiano, Lugnier, & Bourguignon, 2003).